N-[2-(4-fluorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-(4-methylpiperazin-1-yl)-2-oxoacetamide

• IUPAC Name: N-[2-(4-fluorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-(4-methylpiperazin-1-yl)-2-oxoacetamide
• InChI: InChI=1S/C18H20FN5O2S/c1-22-6-8-23(9-7-22)18(26)17(25)20-16-14-10-27-11-15(14)21-24(16)13-4-2-12(19)3-5-13/h2-5H,6-11H2,1H3,(H,20,25)
• InChI Key: DJAAKYSOKFWBFO-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)C(=O)NC2=C3CSCC3=NN2C4=CC=C(C=C4)F
• Molecular Formula: C18H20FN5O2S
• Molecular Weight: 389.4 g/mol

Description

N-[2-(4-fluorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-(4-methylpiperazin-1-yl)-2-oxoacetamide is a useful research compound. Its molecular formula is C18H20FN5O2S and its molecular weight is 389.45. The purity is usually 95%.
BenchChem offers high-quality N-[2-(4-fluorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-(4-methylpiperazin-1-yl)-2-oxoacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[2-(4-fluorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-(4-methylpiperazin-1-yl)-2-oxoacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Application in Medicinal Chemistry

Researchers have developed methodologies for synthesizing fluorinated pyrazoles, including derivatives structurally related to N-[2-(4-fluorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-(4-methylpiperazin-1-yl)-2-oxoacetamide, highlighting their importance as building blocks in medicinal chemistry due to their potential biological activities. Such compounds have been utilized in the development of novel therapeutic agents, demonstrating significant anti-inflammatory, anticancer, antipsychotic, and anticonvulsant properties in various studies (Surmont et al., 2011), (Hammam et al., 2005), (Bezençon et al., 2017).

Antiproliferative and Antimicrobial Applications

The compound's related structures have shown promising results in the field of cancer research, with certain derivatives exhibiting potent antiproliferative activity against various cancer cell lines. Additionally, these compounds have demonstrated significant antimicrobial properties, suggesting their potential utility in treating infectious diseases (Punia et al., 2021), (Gavriil et al., 2017).

Neuropharmacological and Analgesic Research

Further research into compounds structurally similar to N-[2-(4-fluorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-(4-methylpiperazin-1-yl)-2-oxoacetamide has explored their potential neuropharmacological applications, including their use as antipsychotic and analgesic agents. These studies highlight the compound's potential for developing new treatments for neurological and psychiatric disorders (Wise et al., 1987).